Cas no 1648910-85-3 (1-O-tert-butyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate)

• Product Name: 1-O-tert-butyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
• CAS No: 1648910-85-3
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• CID: 4612516
• Update Time: 2025-10-05

1-O-tert-butyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-O-tert-butyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4/h7-8H,5-6H2,1-4H3/t7-,8+/m0/s1
• InChI Key： METPQQHVRNLTRX-JGVFFNPUSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](F)C[C@@H]1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-O-tert-butyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate

1-O-tert-butyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate: A Versatile Building Block in Modern Medicinal Chemistry

The compound 1-O-tert-butyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate (CAS No. 1648910-85-3) represents a structurally unique and synthetically valuable scaffold in contemporary pharmaceutical research. As a fluorinated pyrrolidine derivative featuring tert-butyl and methyl ester functionalities at the 1- and 2-positions of the heterocyclic core, this molecule bridges the gap between bioisosteric design and stereochemically controlled synthesis. Its (2S,4R) configuration imparts distinct conformational properties that are critical for molecular recognition in enzyme-substrate interactions.

Recent advances in fluorinated heterocycle chemistry have highlighted the strategic importance of fluorine-containing pyrrolidines in drug discovery programs targeting G protein-coupled receptors (GPCRs) and ion channels. The incorporation of a fluoro substituent at position 4 of the pyrrolidine ring introduces subtle electronic effects that modulate hydrogen bonding capabilities while maintaining ring rigidity. This dual functionality is particularly advantageous in the development of selective modulators for central nervous system (CNS) targets such as metabotropic glutamate receptors.

From a synthetic perspective, the tert-butyl ester group at C-1 serves as an efficient protecting strategy for the carboxylic acid functionality during multi-step organic transformations. This protective group exhibits excellent stability under standard reaction conditions but can be selectively removed via acidic hydrolysis when required for final derivatization steps. The adjacent methyl ester at C-2 further enhances synthetic versatility by enabling regioselective nucleophilic attack through transition state stabilization mechanisms.

Modern computational studies using density functional theory (DFT) have provided detailed insights into the conformational landscape of this compound. These investigations reveal that the (2S,4R) stereochemistry creates a preorganized scaffold with optimal spatial orientation for binding to hydrophobic pockets in target proteins. Such structural preorganization significantly reduces entropic penalties associated with ligand-receptor association, a key factor in achieving high binding affinities.

In the context of prodrug development strategies, this compound has emerged as an attractive intermediate for generating bioavailable derivatives through enzymatic hydrolysis pathways. The dual ester functionality allows for controlled release profiles by tailoring the metabolic stability of each ester linkage independently. This property is particularly relevant for improving oral bioavailability in small molecule therapeutics.

Recent publications from leading pharmaceutical research groups have demonstrated applications of structurally related compounds in addressing unmet medical needs across multiple therapeutic areas. For instance, fluorinated pyrrolidines with similar stereochemical arrangements have shown promising activity as selective serotonin reuptake inhibitors (SSRIs) with reduced side effect profiles compared to traditional antidepressants.

The synthesis methodology for this compound typically involves stereoselective catalytic hydrogenation protocols followed by regioselective esterification steps. Modern asymmetric synthesis techniques employing chiral auxiliaries or organocatalysts have enabled efficient access to both enantiomers of this scaffold, facilitating structure-activity relationship (SAR) studies crucial for lead optimization processes.

Notably, this compound's chemical stability profile makes it suitable for use as a key intermediate in flow chemistry platforms employed by continuous manufacturing systems in pharmaceutical production. Its compatibility with both batch and continuous processing methods represents a significant advantage in industrial-scale applications.

Emerging research directions include exploring its potential as a building block for covalent drug design strategies targeting cysteine proteases involved in neurodegenerative diseases. The electrophilic character introduced by fluorination combined with appropriate functional group placement could enable targeted irreversible inhibition without off-target effects.

In conclusion, 1-O-tert-butyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate stands at the intersection of innovative medicinal chemistry and advanced synthetic methodology. Its unique combination of structural features - including defined stereochemistry ((2S,4R)), strategic fluorination (fluoro substituent), and dual ester protection (tert-butyl/methyl esters) - positions it as an essential tool for developing next-generation therapeutics with improved pharmacokinetic properties and enhanced target specificity.